1,3,6,8-Tetrachlorodibenzo-P-dioxin

• IUPAC Name: 1,3,6,8-tetrachlorodibenzo-p-dioxin
• InChI: InChI=1S/C12H4Cl4O2/c13-5-1-7(15)11-9(3-5)18-12-8(16)2-6(14)4-10(12)17-11/h1-4H
• InChI Key: OTQFXRBLGNEOGH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C2=C1OC3=C(O2)C=C(C=C3Cl)Cl)Cl)Cl
• Molecular Formula: C12H4Cl4O2
• DSSTOX Substance ID: DTXSID90872011
• Molecular Weight: 322.0 g/mol
• CAS No.: 33423-92-6

Description

1,3,6,8-Tetrachlorodibenzo-P-dioxin (TCDD) is a highly toxic and persistent organic pollutant that has been linked to a variety of adverse health effects in humans and animals. It is a member of the dioxin family of compounds and is classified as a “persistent organic pollutant” (POP) by the United Nations Environment Program (UNEP). TCDD is a byproduct of industrial processes such as the manufacture of herbicides, pesticides, and other chemicals. It is also a byproduct of burning fossil fuels and has been found in soil, water, and air.

Scientific Research Applications

Environmental Impact and Toxicity

• Toxicity and Environmental Stability : 2,3,7,8-Tetrachlorodibenzo-p-dioxin, a closely related compound, is one of the most toxic and environmentally stable compounds known. It's released into the environment due to uncontrolled reactions during the manufacture of certain chemicals and has severe adverse health effects (Giri, 1986).

• Health Risks from Industrial Exposure : Workers exposed to 2,3,7,8-tetrachlorodibenzo-p-dioxin show increased risks of cancer, heart disease, and diabetes. This compound is classified as a group 1 human carcinogen (Steenland et al., 1999).

• Environmental Contamination and Human Health : The compound's presence in various environments, like the Seveso, Italy incident, highlights its impact on human health due to environmental contamination (Mocarelli et al., 1992).

Biological Effects and Mechanisms

• Changes in Immunocompetence : 2,3,7,8-Tetrachlorodibenzo-p-dioxin is known for altering immunocompetence, impacting both innate and acquired immunity across various animal species, including non-human primates (Holsapple et al., 1991).

• Genetic and Chromatin Effects : It induces changes in the accessibility of CYP1A1 chromatin to restriction endonucleases, independent of ongoing RNA or protein synthesis (Durrin & Whitlock, 1989).

• Dioxin-Responsive Elements in Gene Regulation : The compound interacts with dioxin-responsive elements in gene promoters, modulating expression of a variety of genes (Lai et al., 1996).

Degradation and Analysis Techniques

• Biotransformation by Fungi : Research indicates that certain fungi, like Phlebia lindtneri, can biotransform dioxins like 1,3,6,8-tetrachlorodibenzo-p-dioxin into hydroxyl and methoxyl compounds, although degradation rates depend on chlorination patterns (Kamei & Kondo, 2005).

• Sensitive Immunoassay for Detection : A highly sensitive immunoassay for TCDD offers a rapid, cost-effective method for analyzing soil and biota samples, with potential for environmental monitoring (Shan et al., 2001).

• Photolysis as a Degradation Method : The photolysis of different tetrachlorodibenzo-p-dioxins, including 1,3,6,8-TCDD, under xenon lamp irradiation shows potential for environmental cleanup processes (Koshioka et al., 1989).

Safety and Hazards

• Regulation : TCDD production is strictly regulated globally due to its adverse effects.

Mechanism of Action

Target of Action

1,3,6,8-Tetrachlorodibenzo-P-dioxin primarily targets the Aryl Hydrocarbon Receptor (AhR) . AhR is a ligand-activated transcriptional activator that binds to the XRE promoter region of genes it activates . It plays a crucial role in the regulation of eukaryotic gene expression and affects cellular proliferation and differentiation in target tissues .

Biochemical Pathways

The activation of AhR by this compound affects various biochemical pathways. It leads to the suppression of humoral immune responses, characterized by decreased B cell to plasma cell differentiation and suppression of immunoglobulin production . It also promotes immunosuppression via modulations in the cecal metabolome .

Pharmacokinetics

The pharmacokinetics of this compound is characterized by its persistence and bioaccumulation in fatty tissues of animals and humans due to its hydrophobic nature and resistance towards metabolism . Urinary excretion is a minor pathway, accounting for less than 1% to 28% of total excreted radioactivity, while fecal excretion accounts for 72% to more than 99% of eliminated radioactivity .

Result of Action

The molecular and cellular effects of this compound’s action are profound. It results in the suppression of B-cell function, leading to decreased B cell to plasma cell differentiation and suppression of immunoglobulin production . Oxidation produces epoxide carcinogens that are rapidly detoxified by conjugation, but some molecules may escape to the nucleus of the cell and bind to DNA causing a mutation, resulting in cancer initiation .

Action Environment

Environmental factors significantly influence the action, efficacy, and stability of this compound. It is formed as an unintentional by-product of incomplete combustion and may be released to the environment during the combustion of fossil fuels and wood, and during the incineration of municipal and industrial wastes . Its persistence and bioaccumulation in the environment pose significant health risks to humans and wildlife .

Biochemical Analysis

Biochemical Properties

1,3,6,8-Tetrachlorodibenzo-P-dioxin interacts with several biomolecules, primarily through the aryl hydrocarbon receptor (AhR). Upon binding to AhR, this compound activates the receptor, leading to its translocation into the nucleus where it dimerizes with the AhR nuclear translocator. This complex then binds to xenobiotic response elements in the DNA, initiating the transcription of various genes involved in xenobiotic metabolism, such as cytochrome P450 enzymes . These interactions highlight the compound’s role in modulating gene expression and enzyme activity, which are crucial for its biochemical effects.

Cellular Effects

This compound exerts profound effects on cellular processes. It influences cell signaling pathways, particularly those mediated by the AhR. The activation of AhR by this compound leads to alterations in gene expression, affecting various cellular functions such as cell cycle regulation, apoptosis, and differentiation . Additionally, this compound disrupts cellular metabolism by inducing oxidative stress and altering lipid metabolism, which can result in steatosis and other metabolic disorders .

Molecular Mechanism

The molecular mechanism of this compound involves its binding to the AhR, which acts as a ligand-activated transcription factor Upon binding, the AhR undergoes a conformational change, dissociates from its chaperone proteins, and translocates to the nucleusThis binding initiates the transcription of genes involved in xenobiotic metabolism, such as those encoding cytochrome P450 enzymes . This mechanism underscores the compound’s ability to modulate gene expression and enzyme activity at the molecular level.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can vary over time. The compound is known for its stability and resistance to degradation, which allows it to persist in biological systems for extended periods . Long-term exposure to this compound can lead to chronic effects such as immunosuppression, carcinogenesis, and endocrine disruption . These effects are often observed in both in vitro and in vivo studies, highlighting the compound’s potential for long-term toxicity.

Dosage Effects in Animal Models

The effects of this compound in animal models are dose-dependent. At low doses, the compound can induce subtle changes in gene expression and enzyme activity, while higher doses can lead to more pronounced toxic effects such as hepatotoxicity, immunotoxicity, and teratogenicity . In some cases, high doses of this compound can be lethal, underscoring the importance of understanding its dose-response relationship in toxicological studies.

Metabolic Pathways

This compound is involved in several metabolic pathways, primarily through its interaction with the AhR. Upon activation, the AhR regulates the expression of genes involved in xenobiotic metabolism, including those encoding cytochrome P450 enzymes . These enzymes play a crucial role in the biotransformation of this compound, facilitating its detoxification and elimination from the body. The compound’s high lipophilicity and resistance to metabolism can lead to its accumulation in tissues, contributing to its long-term toxicity.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed primarily through passive diffusion due to its lipophilic nature . The compound can accumulate in lipid-rich tissues such as adipose tissue and the liver, where it can exert its toxic effects. Additionally, this compound can bind to transport proteins, which may facilitate its distribution within the body .

Subcellular Localization

The subcellular localization of this compound is primarily determined by its interaction with the AhR. Upon binding to the AhR in the cytoplasm, the complex translocates to the nucleus, where it exerts its effects on gene expression . This nuclear localization is crucial for the compound’s ability to modulate transcriptional activity and influence cellular functions.

Synthesis routes and methods

Procedure details

This is a prophetic example. 2.5 gms. of the sodium salt of 2,4,6-trichlorophenol and 5 to 7 mls. of dimethylsulfoxide are stirred at 200-200° C. for 16-24 hours. The reaction mixture is adsorbed on 10 gms. of silica gel, the solvent is allowed to evaporate and the absorbed reaction mixture is placed on top of a silica gel column (60 gms. silica gel, 4×2 mm). The column is eluted with 500 mls. of petroleum spirit. The solvent is removed in vacuo and the residue is recrystallized from 4 mls. of anisole/methanol (1:9) to give a 1-10% yield of 1,3,6,8-tetrachlorodibenzo-p-dioxin. The minor product 1,3,7,9-tetrachlorodibenzo-p-dioxin (2,4,6,8-tetrachlorodibenzo-p-dioxin) can be recovered from the mother liquors and further purified by high pressure liquid chromatography or by recrystallization from anisole/methanol.